Sodium isooctyl phthalate
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Traditional phthalate esters (e.g., DEHP) fail in aqueous emulsion polymerization due to water insolubility, causing phase separation and particle instability. Sodium isooctyl phthalate (CAS 94248-71-2) is an anionic surfactant engineered for aqueous latex systems. • Stabilizes monomer pre-emulsions and polymer particles, enabling narrow particle size distribution. • Compatible with acrylic, styrene-acrylic, and vinyl acetate latexes. • Also functions as wetting agent/dispersant for water-based coatings and inks. Supplied as high-purity sodium salt; ready for immediate procurement.
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Sodium isooctyl phthalate (CAS 94248-71-2) is the sodium salt of a mono-ester of phthalic acid. Unlike common dialkyl phthalates such as Di(2-ethylhexyl) phthalate (DEHP), which are non-ionic, water-insoluble liquids used as bulk plasticizers for polymers like PVC, this compound is an anionic surfactant. Its structure, featuring a hydrophilic sodium carboxylate head and a hydrophobic isooctyl-phenyl tail, imparts surface-active properties, making its primary applications fundamentally different from those of traditional plasticizers. Procurement decisions should be based on its function as a specialty surfactant for aqueous systems, not as a conventional plasticizer.
Procurement Fit
Substituting Sodium isooctyl phthalate with common diester plasticizers like Di(2-ethylhexyl) phthalate (DEHP) or Diisooctyl phthalate (DIOP) will lead to process failure. The core reason is their opposing solubility and function. DEHP and DIOP are viscous, oil-soluble liquids designed to integrate into a polymer matrix to increase flexibility. They are immiscible in water. Sodium isooctyl phthalate, as a sodium salt, is designed for solubility and surface activity in aqueous solutions. Using it in a PVC compounding application intended for DEHP would result in incompatibility, while using DEHP in an aqueous emulsion system requiring a surfactant would fail to stabilize the mixture. The choice is not between similar plasticizers, but between a water-system surfactant and an oil-soluble bulk polymer additive.
Substitution Risk
Aqueous System Compatibility
As a sodium salt of a carboxylic acid monoester, Sodium isooctyl phthalate is engineered for compatibility with aqueous systems. In stark contrast, common phthalate plasticizer substitutes like Di(2-ethylhexyl) phthalate (DEHP) and Diisooctyl phthalate (DIOP) are documented as being insoluble or immiscible in water. This fundamental difference in solubility is the primary differentiator for procurement, dictating the compound's use in water-based formulations rather than bulk polymer applications.
| Evidence Dimension | Solubility in Water |
| Target Compound Data | Soluble (by chemical class as a sodium salt of a carboxylic acid) |
| Comparator Or Baseline | DEHP / DIOP: Insoluble / Immiscible |
| Quantified Difference | Qualitatively opposite; enables use in entirely different process media (water vs. organic/polymer). |
| Conditions | Standard temperature and pressure. |
This dictates the selection between this compound for aqueous formulations (emulsions, dispersions) and diester phthalates for non-aqueous polymer compounding.
Anionic Surfactant for Emulsion Polymerization
The amphiphilic structure of Sodium isooctyl phthalate makes it suitable as an anionic surfactant, a critical component in emulsion polymerization. Anionic surfactants are essential for emulsifying water-insoluble monomers and stabilizing the resulting colloidal polymer particles to control latex properties. In contrast, plasticizers like DEHP are not surfactants and serve no such function; they are added to polymers *after* polymerization. The selection of Sodium isooctyl phthalate is therefore driven by the need for a stabilizing agent during the synthesis of polymer dispersions (latexes), a role that conventional plasticizers cannot fulfill.
| Evidence Dimension | Function in Polymer Synthesis |
| Target Compound Data | Anionic surfactant: Stabilizes monomer droplets and polymer particles in aqueous dispersions. |
| Comparator Or Baseline | DEHP / DIOP: Non-surfactant plasticizer: Added post-polymerization to impart flexibility. |
| Quantified Difference | Different functional roles (synthesis aid vs. post-processing additive). |
| Conditions | Aqueous emulsion polymerization process for monomers like acrylics, vinyls, or styrene. |
This compound is procured as a process aid for creating stable polymer latexes, a function for which DEHP and other diester plasticizers are entirely unsuitable.
Specialty Latex Emulsifier
For the synthesis of acrylic, styrene-acrylic, or vinyl acetate latexes, Sodium isooctyl phthalate can be selected as a primary or secondary anionic surfactant. Its role is to stabilize monomer pre-emulsions and the growing polymer particles, directly influencing critical latex properties such as particle size distribution, stability, and film formation. This makes it a rational choice for developing adhesives, coatings, or binders where performance is tied to the characteristics of the base polymer dispersion.
Aqueous Dispersant & Wetting Agent
Due to its surfactant properties and aqueous compatibility, this compound is a suitable candidate for use as a dispersant for pigments or a wetting agent in industrial formulations. Unlike water-insoluble plasticizers, it can improve the homogeneity and application properties of water-based inks, coatings, or cleaning agents by reducing interfacial tension. This is a procurement driver for formulators needing to incorporate and stabilize organic components within an aqueous continuous phase.
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